Cas no 1241752-24-8 (3-Bromo-5-butylpyridine)
3-Bromo-5-butylpyridine structure
Product Name:3-Bromo-5-butylpyridine
CAS No:1241752-24-8
MF:C9H12BrN
MW:214.102281570435
CID:2142227
Update Time:2023-08-04
3-Bromo-5-butylpyridine Chemical and Physical Properties
Names and Identifiers
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- 3-bromo-5-butylpyridine
- 3-Bromo-5-butylpyridine
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- Inchi: 1S/C9H12BrN/c1-2-3-4-8-5-9(10)7-11-6-8/h5-7H,2-4H2,1H3
- InChI Key: NYCQAGAXGRUKJK-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1)CCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 106
- XLogP3: 3.4
- Topological Polar Surface Area: 12.9
3-Bromo-5-butylpyridine Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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